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Compound of Interest

Compound Name: 3-Amino-4-hydroxybenzoic acid

Cat. No.: B075798

Technical Guide: 3-Amino-4-hydroxybenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-4-hydroxybenzoic acid
(3,4-AHBA), a significant molecule with diverse applications in chemical synthesis and

biotechnology. This document details its chemical and physical properties, experimental
protocols for its synthesis, key applications, and safety and handling information.

Chemical Identification and Properties

3-Amino-4-hydroxybenzoic acid is a monohydroxybenzoic acid, specifically 4-
hydroxybenzoic acid with an amino substituent at the 3-position.[1][2] It is also recognized as
an endogenous metabolite, having been identified in organisms like Streptomyces griseus.[2]

Table 1: Chemical Identifiers for 3-Amino-4-hydroxybenzoic Acid
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Identifier Value

CAS Number 1571-72-8[2][3][4]

Molecular Formula C7H7NO3[2][3]

IUPAC Name 3-amino-4-hydroxybenzoic acid[2]

Synonyms 4-Hydroxy-3-aminobenzoic acid, 3,4-AHBA[2][5]
EC Number 216-390-2[4][5]

PubChem CID 65083[2]

Beilstein/REAXYS 972238[4][5]

SMILES C1=CC(=C(C=C1C(=0)O)N)O[2][3]

InChliKey MRBKRZAPGUCWOS-UHFFFAOYSA-N[4][6]

Table 2: Physicochemical Properties of 3-Amino-4-hydroxybenzoic Acid

Property Value Source(s)
Molecular Weight 153.14 g/mol [3114]
Appearance Gray to tan crystalline powder [51[7]
Melting Point 201-208 °C (decomposes) [31[41[5]
Boiling Point 347-388.8 °C (estimated) [31[5]

. Very soluble in water. Soluble
Solubility _ [11(5][7]
in other solvents.

pKa 4.73 [5]

UV Absorption (Amax) 308 nm (in H20 at pH 11) [1]

Synthesis and Experimental Protocols

3-Amino-4-hydroxybenzoic acid can be synthesized through various chemical and biological
routes. A common laboratory-scale chemical synthesis involves the reduction of 4-hydroxy-3-
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nitrobenzoic acid.

Chemical Synthesis via Reduction of 4-Hydroxy-3-
nitrobenzoic Acid

This protocol details the reduction of a nitro group to an amine using tin(ll) chloride in an acidic
medium.

Experimental Protocol:

e Reaction Setup: To a reaction vessel, sequentially add tin(ll) chloride (SnClz; 1.09 mmol), 12
N hydrochloric acid (HCI; 1.5 mL), and 4-hydroxy-3-nitrobenzoic acid (0.55 mmol) at 0 °C.

¢ Reflux; Heat the reaction mixture to reflux and maintain for 1 hour.

e pH Adjustment & Precipitation: After the reaction is complete, add water to the mixture.
Adjust the pH to 1 using a 2 N sodium hydroxide (NaOH) solution. This will cause a
precipitate to form.

« Filtration and Washing: Collect the precipitate by filtration and wash it with distilled water.

» Workup: Concentrate the filtrate under vacuum. Add methanol to the resulting residue, which
may form another precipitate. Filter this solid, and re-concentrate the filtrate in vacuo.

« Purification: Purify the final residue using silica gel column chromatography. Elute with a
solvent system of dichloromethane and methanol (5:1, v/v) to yield 3-amino-4-
hydroxybenzoic acid as a brown solid.[8]

A diagram of this experimental workflow is provided below.
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Chemical Synthesis Workflow for 3,4-AHBA.
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Other reported synthesis methods include catalytic hydrogenation using a palladium on carbon
(Pd/C) catalyst.[9][10]

Biological Synthesis Pathway

Recent research in metabolic engineering has enabled the microbial production of 3,4-AHBA
from glucose. This biosynthetic pathway has been established in recombinant Corynebacterium
glutamicum by introducing two key enzymes, GriH and Gril, from Streptomyces griseus.[4]

The pathway diverges from central carbon metabolism. Dihydroxyacetone phosphate (DHAP)
from glycolysis and L-aspartate-4-semialdehyde from the aspartate metabolic pathway serve
as precursors.[4] These are converted into 3,4-AHBA in a two-step enzymatic reaction. This
bio-based production is of significant interest for creating sustainable precursors for advanced
materials.[4]
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Microbial Biosynthesis of 3,4-AHBA.

Applications in Research and Development

3-Amino-4-hydroxybenzoic acid is a versatile building block and compound with several key
applications.
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e Polymer Chemistry: It is a crucial monomer for the synthesis of high-performance AB
polybenzoxazole (PBO) ordered polymers.[11] These materials are known for their
exceptional thermal stability and mechanical strength.[7]

e Pharmaceutical Synthesis: The molecule serves as an important intermediate in the
synthesis of various pharmaceutical compounds, including coumarin derivatives, which have
broad applications in biochemistry and pharmacology.[3]

o MALDI Mass Spectrometry: It has been used as a specific matrix for the Matrix-Assisted
Laser Desorption/lonization (MALDI) analysis of carbohydrates.[1]

» Biochemical Research: As a metabolite and chemical probe, it is used in studies to advance
drug discovery and understand biological processes. One study noted its potential as an
antimicrobial agent against HIV.
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Key Applications of 3-Amino-4-hydroxybenzoic Acid.

Safety and Handling

3-Amino-4-hydroxybenzoic acid is classified as hazardous. Appropriate safety precautions
must be observed during its handling and storage.

Table 3: GHS Hazard Information

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzoic-acid
https://www.chemicalbook.com/article/4-amino-3-hydroxybenzoic-acid-a-fundamental-building-block.htm
https://www.medchemexpress.com/3-amino-4-hydroxybenzoic-acid.html
https://www.researchgate.net/figure/Metabolic-pathway-for-the-production-of-3-amino-4-hydroxybenzoic-acid-3-4-AHBA-and_fig1_357293112
https://www.benchchem.com/product/b075798?utm_src=pdf-body-img
https://www.benchchem.com/product/b075798?utm_src=pdf-body
https://www.benchchem.com/product/b075798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[2]

Skin Corrosion/Irritation H315 Causes skin irritation[2]
Serious Eye Damage/Irritation H319 Causes serious eye irritation[2]

_ May cause respiratory
STOT, Single Exposure H335 T
irritation[2]

Handling and Storage Recommendations:

» Handling: Use in a well-ventilated area. Avoid breathing dust, vapor, mist, or gas.[5] Avoid all
personal contact, including inhalation and contact with skin and eyes.[5] Wear appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a dust mask or
respirator.[4][5]

o Storage: Store in a cool, dry, dark place in a tightly sealed container.[3][5][7] Keep away from
incompatible materials such as strong oxidizing agents and strong bases.[5] The material
may be light and air-sensitive.

o First Aid: In case of contact with eyes or skin, flush with plenty of water for at least 15
minutes.[5] If inhaled, move to fresh air.[5] If ingested, get medical aid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

